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Compound of Interest

Compound Name: Hexamethylindanopyran, (4S,7R)-

Cat. No.: B12760529 Get Quote

An In-depth Exploration of the Synthesis, Isomeric Landscape, and Historical Significance of a

Landmark Synthetic Musk

Introduction
Galaxolide, a synthetic polycyclic musk, has been a cornerstone of the fragrance industry for

over half a century. Its clean, sweet, and musky aroma has graced countless consumer

products, from fine fragrances to laundry detergents. This technical guide provides a

comprehensive overview of the discovery, history, and chemical intricacies of Galaxolide and its

isomers. It is intended for researchers, scientists, and professionals in drug development and

fragrance chemistry who seek a deeper understanding of this commercially significant aroma

chemical.

Discovery and Historical Development
The journey of Galaxolide began in the laboratories of International Flavors & Fragrances (IFF)

in the 1960s. Building upon the work of M.G.J. Beets on the osmophoric groups of polycyclic

musks, chemists L.G. Heeringa and R.I. Bell sought to create a more stable and hydrophobic

synthetic musk. Their research culminated in the first synthesis of Galaxolide in 1965, with a

patent granted in 1967.

Commercialized by IFF, Galaxolide quickly gained traction in the fragrance industry. Its

versatility and affordability, coupled with its desirable olfactory profile, led to its widespread
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adoption. By the late 1980s, Galaxolide had become one of the most produced fragrance

ingredients globally.

Timeline of Key Events
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Caption: A timeline of the key milestones in the discovery and commercialization of Galaxolide.

Physicochemical Properties and Isomerism
Galaxolide, with the chemical name 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-

hexamethylcyclopenta[g]-2-benzopyran (HHCB), is a viscous liquid at room temperature. It is a

complex mixture of stereoisomers due to the presence of two chiral centers at the C4 and C7

positions. This results in four possible stereoisomers: (4R,7R), (4R,7S), (4S,7R), and (4S,7S).

The olfactory properties of Galaxolide are highly dependent on its isomeric composition. The

(4S,7R) and (4S,7S) isomers are known to possess the most potent and desirable musk odor.

Physicochemical Data
Property Value Reference

Molecular Formula C₁₈H₂₆O [1][2]

Molecular Weight 258.4 g/mol [1][2]

CAS Number 1222-05-5 [1][2]

Appearance
Colorless to pale yellow

viscous liquid
[2][3]

Boiling Point ~330 °C [1]

Melting Point -20 °C [1]

log Kow 5.3 - 5.9 [1]
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Odor Thresholds of Isomers
Isomer Odor Description

Odor Threshold
(ng/L air)

Reference

(4S,7R) Strong, clean, musky < 1 [1]

(4S,7S) Strong, clean, musky < 1 [1]

(4R,7S) Weak, musky -

(4R,7R) Weak, musky -

Experimental Protocols: Synthesis of Galaxolide
The commercial synthesis of Galaxolide is a multi-step process that typically starts from the

alkylation of an indane derivative. The following is a generalized protocol based on published

literature and patents.

Synthesis of 1,1,2,3,3-Pentamethylindane (Intermediate)
Reactants:

α-Methylstyrene

tert-Amyl alcohol (or isoamylene)

Acid catalyst (e.g., sulfuric acid, phosphoric acid)

Procedure:

α-Methylstyrene and tert-amyl alcohol are reacted in the presence of an acid catalyst.

The reaction mixture is stirred at a controlled temperature (e.g., 35°C) for several hours (e.g.,

6 hours).[4]

The resulting crude product, pentamethylindane, is then purified.

Hydroxyalkylation of Pentamethylindane
Reactants:
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1,1,2,3,3-Pentamethylindane

Propylene oxide

Lewis acid catalyst (e.g., aluminum chloride)

Solvent (e.g., dichloromethane)

Procedure:

Pentamethylindane is dissolved in a suitable solvent.

The solution is cooled to a low temperature (e.g., -20 to -15°C).[4]

A Lewis acid catalyst, such as aluminum chloride, is added.

Propylene oxide is then added dropwise while maintaining the low temperature.

The reaction is allowed to proceed for several hours (e.g., 5 hours).[4]

The reaction is quenched, and the resulting hexamethylindanol is isolated and purified.

Cyclization to Galaxolide
Reactants:

Hexamethylindanol

Formaldehyde (or paraformaldehyde)

Acid catalyst

Procedure:

Hexamethylindanol is reacted with formaldehyde in the presence of an acid catalyst.

This final cyclization step forms the pyran ring of the Galaxolide molecule.

The crude Galaxolide is then purified to yield the final product.
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Step 1: Alkylation

Step 2: Hydroxyalkylation

Step 3: Cyclization

alpha-Methylstyrene Pentamethylindane

tert-Amyl alcohol

HexamethylindanolPropylene oxide

GalaxolideFormaldehyde
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Caption: A simplified workflow of the commercial synthesis of Galaxolide.

Olfactory Signaling Pathway
The perception of musk odors, including that of Galaxolide, is initiated by the binding of the

odorant molecule to specific olfactory receptors (ORs) located on the cilia of olfactory sensory

neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs).

The binding of an odorant triggers a conformational change in the receptor, initiating an

intracellular signaling cascade.

The human olfactory receptor OR5AN1 has been identified as a key receptor for macrocyclic

and nitro-musks.[5] However, the perception of polycyclic musks like Galaxolide is more

complex, and other receptors are likely involved.

The general olfactory signaling pathway is as follows:
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Odorant Binding: A musk molecule binds to an olfactory receptor (a GPCR).

G-Protein Activation: The activated receptor interacts with a heterotrimeric G-protein,

specifically the Gαolf subunit (GNAL). This causes the Gαolf subunit to exchange GDP for

GTP.

Adenylyl Cyclase Activation: The activated Gαolf-GTP complex then binds to and activates

adenylyl cyclase.

cAMP Production: Activated adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP

(cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of cations (primarily Ca²⁺ and

Na⁺), leading to the depolarization of the olfactory sensory neuron.

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and transmitted to the olfactory bulb in the brain, resulting in the perception of smell.
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Caption: The olfactory signal transduction pathway for musk odorants.

Production and Market Significance
Galaxolide has been a high-production-volume chemical for decades. Its cost-effectiveness

and versatile scent profile have cemented its place in a vast array of consumer goods.

Historical Production and Usage Data
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Year/Period Region/Scope
Production/Usage
Volume (Metric
Tons)

Reference

1987-2000 Global Doubled [6]

1988 Global > 6,000 [7]

1996 Worldwide

~5,600 (polycyclic

musks, mainly

Galaxolide and

Tonalide)

2000 Worldwide
~4,000 (polycyclic

musks)
[3]

2011 North America 1,500 - 2,000 [6]

2014-2018 Nordic Countries 22 (average annual) [8]

2016 USA 454 - 4,536 [8]

- EU
1,000 - 10,000

(annual)
[8]

Conclusion
From its discovery in the 1960s to its present-day status as a widely used fragrance ingredient,

Galaxolide has had a profound impact on the chemical and fragrance industries. Its complex

stereochemistry, with specific isomers dictating its sought-after olfactory properties, continues

to be an area of interest for chemists. The synthesis of Galaxolide, a multi-step industrial

process, has been refined over the years to meet global demand. Understanding the olfactory

signaling pathway that allows us to perceive its characteristic musk scent provides valuable

insights into the broader field of chemosensation. Despite the emergence of new fragrance

molecules, the enduring legacy of Galaxolide is a testament to its remarkable properties and its

integral role in the world of scent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12760529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

